Cas no 1806993-26-9 (6-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid
• CAS No: 1806993-26-9
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885260
• Update Time: 2025-06-15

6-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-3-4-1-6(11)5(2-7(15)16)8(14-4)9(12)13/h1,9H,2-3H2,(H,15,16)
• InChI Key： KNOUUKDOBKRWCJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(CC(=O)O)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid

Professional Introduction to 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic Acid (CAS No. 1806993-26-9)

6-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS No. 1806993-26-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The presence of multiple fluorine atoms and a chloromethyl group imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, featuring a pyridine core with substituents that include a chloromethyl group and difluoromethyl group, contributes to its versatility in various chemical reactions. The pyridine ring is a common motif in many bioactive molecules, and its modification with fluorinated and chlorinated groups enhances its potential as a pharmacophore. This structural configuration allows for diverse interactions with biological targets, making it an attractive candidate for drug discovery initiatives.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their improved metabolic stability, bioavailability, and binding affinity. The specific combination of substituents in 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid aligns well with these trends. Research has demonstrated that fluorinated pyridines can act as key structural elements in the design of small-molecule drugs, influencing their pharmacokinetic properties and therapeutic efficacy.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The chloromethyl group, for instance, can undergo nucleophilic substitution reactions to introduce various functional groups, while the difluoromethyl group can enhance lipophilicity and metabolic stability. These features make it particularly useful in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds targeting specific disease pathways.

Recent studies have highlighted the role of 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid in the synthesis of novel antitumor agents. Researchers have leveraged its reactivity to develop derivatives that exhibit potent inhibitory effects on cancer cell proliferation. The introduction of fluorine atoms into the molecular framework has been shown to improve drug-like properties such as solubility, cell membrane permeability, and target binding affinity. These findings underscore the compound's significance in oncology research and drug development pipelines.

The compound's application extends beyond oncology into other therapeutic areas as well. For instance, its structural motifs have been explored in the development of antimicrobial agents where fluorinated pyridines contribute to enhanced activity against resistant bacterial strains. Additionally, its role in central nervous system (CNS) drug discovery has not been overlooked, with studies indicating potential applications in treating neurodegenerative diseases.

The synthetic methodologies involving 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid have also seen significant advancements. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and flow chemistry approaches, have enabled more efficient and scalable production processes. These innovations have not only improved the availability of the compound but also opened new avenues for its application in complex molecule synthesis.

In conclusion, 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS No. 1806993-26-9) represents a critical component in contemporary pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new applications and synthetic possibilities, this compound is poised to remain at the forefront of drug discovery efforts across multiple therapeutic domains.